Cas no 2060036-82-8 (4-methylisoquinoline-5-sulfonyl chloride hydrochloride)

• Product Name: 4-methylisoquinoline-5-sulfonyl chloride hydrochloride
• CAS No: 2060036-82-8
• MF: C₁₀H₉Cl₂NO₂S
• MW: 278.15
• MDL: MFCD30345017
• CID: 5239364
• PubChem ID: 137701693
• Update Time: 2026-03-08

4-methylisoquinoline-5-sulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methylisoquinoline-5-sulfonyl chloride hydrochloride
• F98065
• 2060036-82-8
• 4-Methylisoquinoline-5-sulfonylchloridehydrochloride
• EN300-306390

• MDL： MFCD30345017
• Inchi： 1S/C10H8ClNO2S.ClH/c1-7-5-12-6-8-3-2-4-9(10(7)8)15(11,13)14;/h2-6H,1H3;1H
• InChI Key： YDQIWXIGESNPDO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=C(C)C1=2)(=O)(=O)Cl.Cl

Computed Properties

• Exact Mass: 276.9731051g/mol
• Monoisotopic Mass: 276.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Additional information on 4-methylisoquinoline-5-sulfonyl chloride hydrochloride

Research Brief on 4-Methylisoquinoline-5-sulfonyl Chloride Hydrochloride (CAS: 2060036-82-8): Recent Advances and Applications

4-Methylisoquinoline-5-sulfonyl chloride hydrochloride (CAS: 2060036-82-8) is a specialized chemical reagent widely used in the synthesis of biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. This sulfonyl chloride derivative serves as a key intermediate for the introduction of the 4-methylisoquinoline-5-sulfonyl moiety into target molecules, enabling the development of novel therapeutic agents. Recent studies have highlighted its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-methylisoquinoline-5-sulfonyl chloride hydrochloride as a building block for the synthesis of potent protease inhibitors targeting COVID-19-related enzymes. The compound's unique structural features allowed for efficient coupling with amino acid derivatives, yielding inhibitors with nanomolar affinity. This work underscores the reagent's versatility in addressing emerging infectious diseases.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound was employed to develop selective kinase inhibitors for cancer therapy. The 4-methylisoquinoline-5-sulfonyl group proved crucial for achieving both potency and selectivity against specific oncogenic kinases, demonstrating the importance of this chemical scaffold in targeted drug design.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 4-methylisoquinoline-5-sulfonyl chloride hydrochloride. A 2024 Organic Process Research & Development publication detailed improved synthetic routes that enhance yield and purity while reducing hazardous byproducts. These process improvements are particularly valuable for scaling up production to meet the growing demand in pharmaceutical R&D.

Analytical characterization of 4-methylisoquinoline-5-sulfonyl chloride hydrochloride has also seen progress, with new HPLC and LC-MS methods enabling more precise quality control. This is critical given the compound's reactivity and the need for high purity in pharmaceutical applications. Stability studies conducted under various storage conditions have provided valuable data for proper handling and storage protocols.

Looking forward, the unique properties of 4-methylisoquinoline-5-sulfonyl chloride hydrochloride continue to inspire novel applications. Current research explores its potential in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. The compound's combination of reactivity and structural features positions it as a valuable tool in modern drug discovery efforts targeting challenging biological targets.